Cas no 34921-61-4 (2-amino-5-bromo-3-ethylbenzoic acid)

• Product Name: 2-amino-5-bromo-3-ethylbenzoic acid
• CAS No: 34921-61-4
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 4649604
• PubChem ID: 24974553
• Update Time: 2025-07-02

2-amino-5-bromo-3-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-bromo-3-ethyl-
• 2-Amino-5-bromo-3-ethylbenzoic Acid
• 2-amino-5-bromo-3-ethylbenzoic acid

• Inchi： 1S/C9H10BrNO2/c1-2-5-3-6(10)4-7(8(5)11)9(12)13/h3-4H,2,11H2,1H3,(H,12,13)
• InChI Key： JHHRXLLPQQOJJW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC(CC)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-amino-5-bromo-3-ethylbenzoic acid

Professional Introduction to 2-amino-5-bromo-3-ethylbenzoic Acid (CAS No. 34921-61-4)

2-amino-5-bromo-3-ethylbenzoic acid, with the chemical formula C₉H₁₀BrNO₂, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS no34921-61-4, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The presence of both amino and bromo substituents on the benzoic acid backbone makes it a valuable intermediate for various chemical modifications, enabling the synthesis of more complex molecules.

The< strong>2-amino-5-bromo-3-ethylbenzoic acid structure offers unique reactivity that is exploited in multiple research domains. The amino group provides a site for nucleophilic substitution reactions, while the bromo group can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These properties make it a preferred building block for creating novel heterocyclic compounds, which are increasingly relevant in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The< strong>2-amino-5-bromo-3-ethylbenzoic acid scaffold has been explored in the design of molecules that interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

The< strong>CAS no34921-61-4 identifier ensures traceability and consistency in research and industrial applications. This compound is synthesized through well-established organic synthesis routes, often involving bromination and alkylation of benzoic acid precursors. The purity and yield of these synthetic processes are critical for downstream applications, particularly in pharmaceutical manufacturing where high-quality intermediates are essential.

Recent advancements in computational chemistry have further enhanced the understanding of< strong>2-amino-5-bromo-3-ethylbenzoic acid's reactivity. Molecular modeling studies have predicted novel reaction pathways and optimized conditions for its transformation into more complex pharmacophores. These predictions are validated experimentally, leading to more efficient synthetic strategies and reducing the time required to develop new drug candidates.

The pharmaceutical industry has shown particular interest in derivatives of< strong>2-amino-5-bromo-3-ethylbenzoic acid due to their potential therapeutic benefits. Researchers have synthesized analogs that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For example, modifications of the amino group have led to compounds that selectively inhibit specific isoforms of COX enzymes, minimizing side effects associated with non-selective inhibitors.

In addition to its role in drug development, CAS no34921-61-4-linked compounds are used as probes in biochemical studies. Their ability to interact with biological targets allows researchers to elucidate mechanisms of disease and identify new therapeutic targets. This interdisciplinary approach combines synthetic chemistry with biochemistry, fostering innovation across multiple scientific fields.

The environmental impact of synthesizing and handling< strong>2-amino-5-bromo-3-ethylbenzoic acid is also a consideration in modern research practices. Efforts are underway to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with global initiatives to promote environmentally responsible chemistry.

The future prospects for< strong>2-amino-5-bromo-3-ethylbenzoic acid are promising, with ongoing research exploring its potential in emerging fields such as precision medicine and personalized therapeutics. As our understanding of biological systems grows, so does the demand for specialized intermediates like this one. The compound's versatility ensures its continued relevance in both academic and industrial settings.

In conclusion, CAS no34921-61-4-referenced compounds like 2-amino-5-bromo-3-ethylbenzoic acid represent a cornerstone of modern chemical research. Their unique structural features and reactivity make them indispensable tools for developing new drugs and understanding biological processes. As research progresses, this compound will undoubtedly play an even greater role in advancing scientific knowledge and improving human health.